4-{[(4-Methoxyphenyl)methyl]sulfamoyl}benzoic acid

• CAS No.: 918666-93-0
• Molecular Formula: C15H15NO5S
• Molecular Weight: 321.3
• IUPAC Name: 4-[(4-methoxyphenyl)methylsulfamoyl]benzoic acid
• InChI: InChI=1S/C15H15NO5S/c1-21-13-6-2-11(3-7-13)10-16-22(19,20)14-8-4-12(5-9-14)15(17)18/h2-9,16H,10H2,1H3,(H,17,18)
• InChI Key: RKFQEXATIKRBQP-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CNS(=O)(=O)C2=CC=C(C=C2)C(=O)O

Description

4-{[(4-Methoxyphenyl)methyl]sulfamoyl}benzoic acid is a useful research compound. Its molecular formula is C15H15NO5S and its molecular weight is 321.3. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(Chlorosulfonyl)benzoic acid (5 g, 22.7 mmol) was added, in three portions as a solid, to a stirring solution of 4-methoxy benzylamine (6.1 g, 45 mmol) and triethylamine (2.3 g, 22.7 mmol) in acetone (100 mL) cooled to 0° C. via an ice water bath over a 10 minute period. The ice bath was removed and the reaction was stirred for an additional 4 hours. The reaction mixture was diluted with a solution of 5% acetic acid in H2O (150 mL) and extracted with ethyl acetate (3×, 100 mL). The combined organic extracts were dried over sodium sulfate, filtered, and concentrated on the rotovap. The resulting white solid was triturated with hexanes/ethyl acetate (9/1) to afford 4-(N-(4-methoxybenzyl)sulfamoyl)benzoic acid (5.1 g, 70%) as a white solid. 1H NMR (400 MHz, DMSO d6) δ 3.68 (s, 3H), 3.91 (s, 2H), 6.79 (d, J=8.4 Hz, 2H), 7.10 (d, J=8.8 Hz, 2H), 7.80 (d, J=8.8 Hz, 2H), 8.02 (d, J=8.4 Hz, 2H).